Cas no 1214352-12-1 (2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine)

• Product Name: 2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine
• CAS No: 1214352-12-1
• MF: C₁₇H₈BrF₄N
• MW: 382.149737358093
• CID: 4927603
• Update Time: 2025-10-29

2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine
• 2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine

• Inchi： 1S/C17H8BrF4N/c18-17-15(22)13(9-1-5-11(19)6-2-9)14(21)16(23-17)10-3-7-12(20)8-4-10/h1-8H
• InChI Key： HUNHVMVXEUNWIC-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C(C2C=CC(=CC=2)F)=N1)F)C1C=CC(=CC=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 383
• XLogP3: 5.6
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine

2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine

The compound 2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine (CAS No: 1214352-12-1) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with bromine and fluorine atoms at specific positions, as well as two 4-fluorophenyl groups attached to the ring. The combination of these substituents imparts unique electronic and structural properties to the molecule, making it a valuable compound in research and development.

The synthesis of 2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine involves a series of carefully controlled reactions that require expertise in organic chemistry. The process typically begins with the preparation of the pyridine ring system, followed by the introduction of substituents at specific positions through electrophilic substitution or other advanced techniques. The use of fluorine and bromine as substituents is strategic, as these elements contribute to the molecule's stability, reactivity, and electronic properties.

Recent studies have highlighted the potential of 2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine in the field of materials science, particularly in the development of advanced materials for electronic applications. Researchers have explored its role in the synthesis of novel polymers and hybrid materials that exhibit enhanced electrical conductivity and thermal stability. These properties make it a promising candidate for use in next-generation electronic devices and sensors.

In addition to its applications in materials science, 2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine has also been investigated for its potential in medicinal chemistry. The compound's unique structure allows for interactions with biological systems that could lead to the development of new therapeutic agents. For instance, studies have shown that this compound exhibits selective binding to certain proteins and enzymes, suggesting its potential as a lead compound in drug discovery.

The structural complexity of 2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine also makes it an interesting subject for theoretical and computational studies. Researchers have employed advanced computational methods to model its electronic structure and predict its reactivity under various conditions. These studies have provided valuable insights into the molecule's behavior in different chemical environments and have guided further experimental work.

From an environmental perspective, the synthesis and application of 2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine are being carefully evaluated to ensure sustainability and minimize ecological impact. Efforts are underway to develop greener synthesis routes that reduce waste and energy consumption while maintaining the high quality of the final product.

In conclusion, 2-Bromo-3,5-difluoro-4,6-bis(4-fluorophenyl)pyridine (CAS No: 1214352-12-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and properties continue to attract significant research interest, driving innovation in both academic and industrial settings.